Cas no 105279-00-3 (4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-)

• Product Name: 4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-
• CAS No: 105279-00-3
• MF: C₂₃H₂₆N₂O
• MW: 346.465345859528
• CID: 175179
• PubChem ID: 128350
• Update Time: 2025-04-19

4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-
• N,N-diethyl-2-methyl-3-(2-phenylquinolin-4-yl)propanamide
• N,N-diethyl-alpha-methyl-2-phenyl-4-quinolinepropanamide
• Dempqp
• SCHEMBL7925057
• DTXSID00909408
• 105279-00-3
• 4-Quinolinepropanamide, N,N-diethyl-alpha-methyl-2-phenyl-, (-)-

• Inchi： 1S/C23H26N2O/c1-4-25(5-2)23(26)17(3)15-19-16-22(18-11-7-6-8-12-18)24-21-14-10-9-13-20(19)21/h6-14,16-17H,4-5,15H2,1-3H3
• InChI Key： HKFDSBSINIWQPC-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)N(CC)CC

Computed Properties

• Exact Mass: 346.20500
• Monoisotopic Mass: 346.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.20000
• LogP: 4.94880